Cas no 1261608-13-2 (Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid)

• Product Name: Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid
• CAS No: 1261608-13-2
• MF: C₁₄H₆F₆O₂
• MW: 320.186665058136
• CID: 4990308
• Update Time: 2025-10-28

Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid

• Inchi： 1S/C14H6F6O2/c1-4-2-3-5(7(8(4)15)14(21)22)6-9(16)11(18)13(20)12(19)10(6)17/h2-3H,1H3,(H,21,22)
• InChI Key： SXLZDQVWIZXCGC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1C(=O)O)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid

Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid (CAS No. 1261608-13-2): A Comprehensive Overview

Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid (CAS No. 1261608-13-2) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core substituted with six fluorine atoms and a methyl ester group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable material for various applications.

The molecular formula of Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid is C₁₄H₇F₆O₂, and its molecular weight is approximately 359.19 g/mol. The compound's chemical structure features a biphenyl core with six fluorine atoms attached to one of the phenyl rings, and a carboxylic acid group esterified with a methyl group on the other phenyl ring. This unique arrangement of functional groups contributes to its exceptional stability and reactivity.

In terms of physical properties, Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid is a white to off-white solid at room temperature. It exhibits high thermal stability and low solubility in water, but it is soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various chemical reactions and material applications.

The synthesis of Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid typically involves several steps. One common approach is the reaction of 3,2',3',4',5',6'-hexafluorobiphenyl with methanol in the presence of a strong acid catalyst, followed by esterification to form the methyl ester. This process requires precise control of reaction conditions to ensure high yield and purity.

In the context of materials science, Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid has shown promise as a building block for advanced materials. Its fluorinated structure imparts hydrophobic and oleophobic properties, making it useful in the development of coatings and surface treatments. Additionally, its high thermal stability and chemical resistance make it suitable for applications in electronics and aerospace industries.

In pharmaceutical research, Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid has been investigated for its potential therapeutic applications. Recent studies have explored its use as a scaffold for drug discovery, particularly in the development of small molecule inhibitors for various biological targets. The compound's unique structure allows for the introduction of functional groups that can modulate biological activity, making it a valuable starting point for medicinal chemistry efforts.

Toxicological studies on Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid have shown that it has low acute toxicity when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent inhalation or skin contact. Proper handling guidelines include wearing personal protective equipment (PPE) such as gloves and goggles, and working in well-ventilated areas.

The environmental impact of Methyl 3,2',3',4',5',6'-hexafluorobiphenyl-2-carboxylic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, its persistence in the environment should be monitored to ensure responsible use and disposal practices. Research into biodegradation pathways and environmental fate is ongoing to better understand its long-term impact.

In conclusion, Methyl 3,2',3'4'5'6'-hexafluorobiphenyl-2-carboxylic acid (CAS No. 1261608-13-2) is a versatile compound with a wide range of potential applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, the potential uses and benefits of this compound are likely to expand even further.